N-[5-(anilinosulfonyl)-2-methoxyphenyl]acetamide

• IUPAC Name: N-[2-methoxy-5-(phenylsulfamoyl)phenyl]acetamide
• InChI: InChI=1S/C15H16N2O4S/c1-11(18)16-14-10-13(8-9-15(14)21-2)22(19,20)17-12-6-4-3-5-7-12/h3-10,17H,1-2H3,(H,16,18)
• InChI Key: RNHVPKLBATWMFL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=CC(=C1)S(=O)(=O)NC2=CC=CC=C2)OC
• Molecular Formula: C15H16N2O4S
• Molecular Weight: 320.4 g/mol

Description

This compound is an acetamide, which is a functional group characterized by a carbonyl group (C=O) linked to nitrogen. Acetamides are commonly used in organic synthesis and can be found in various pharmaceuticals.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as X-ray crystallography, NMR spectroscopy, and IR spectroscopy.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present. The acetamide group could undergo hydrolysis, and the aniline group could participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

Physical and chemical properties such as melting point, boiling point, solubility, and stability could be determined experimentally. These properties would be influenced by factors such as the functional groups present and the overall molecular structure.

Scientific Research Applications

Medicinal Chemistry and Drug Design

Phenoxy acetamide derivatives have garnered attention in medicinal chemistry due to their potential as therapeutic agents. Researchers explore their molecular interactions, safety profiles, and efficacy. These compounds can be synthesized or modified to enhance existing drugs or develop novel ones. .

Antioxidant Activity

Phenoxy acetamide derivatives exhibit antioxidant properties. Researchers have synthesized and evaluated compounds like N-(4,7-dioxo-2-phenyl-1,3-oxazepin-3(2H,4H,7H)-yl)-2-(2-oxo-2H-chromen-4-yloxy)acetamide and N-(4-oxo-2-phenylthiazolidin-3-yl)-2-(2-oxo-2H-chromen-4-yloxy)acetamide . .

Electrolyte Alternatives for Sodium-Ion Batteries

Deep eutectic solvents (DESs) containing phenoxy acetamide derivatives have shown promise as nonflammable electrolytes for sodium-ion batteries. .

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if this compound is intended to be a drug, its mechanism of action would depend on its interaction with biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and environmental impact. Standard safety data sheets would provide information on handling, storage, and disposal.